Cas no 62036-19-5 (1H-1,2,4-Triazole, 3-ethoxy-5-(4-nitrophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-ethoxy-5-(4-nitrophenyl)-
• CAS No: 62036-19-5
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 460035
• PubChem ID: 12325079
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3-ethoxy-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-ethoxy-5-(4-nitrophenyl)-
• 3-ethoxy-5-(4-nitrophenyl)-1H-1,2,4-triazole
• 62036-19-5
• DTXSID50489341

• Inchi： 1S/C10H10N4O3/c1-2-17-10-11-9(12-13-10)7-3-5-8(6-4-7)14(15)16/h3-6H,2H2,1H3,(H,11,12,13)
• InChI Key： PQYFUQOWPGSETG-UHFFFAOYSA-N
• SMILES： O(CC)C1=NNC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 234.0754
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 93.94